1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea

• IUPAC Name: 1-(1-adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea
• InChI: InChI=1S/C21H28N2O3/c1-13(17-2-3-18-19(9-17)26-5-4-25-18)22-20(24)23-21-10-14-6-15(11-21)8-16(7-14)12-21/h2-3,9,13-16H,4-8,10-12H2,1H3,(H2,22,23,24)
• InChI Key: CGDIYSLDOMHMOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCCO2)NC(=O)NC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea, also known as ABEU, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in the field of medicine. ABEU is a urea derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs). 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has also been shown to modulate the activity of certain signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has also been shown to reduce inflammation and modulate the immune response. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has several advantages for lab experiments. It is stable and has a high yield of synthesis. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea is also easily purified through various techniques. However, 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has some limitations for lab experiments. It is relatively expensive and requires specific conditions for synthesis.

Future Directions

There are several future directions for further research on 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea. One area of research is to further understand the mechanism of action of 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea. Another area of research is to study the potential use of 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea in the treatment of various diseases, including cancer, HIV, and Alzheimer's disease. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea can also be studied for its potential use as a diagnostic tool in medical imaging. Additionally, further research can be done to optimize the synthesis method of 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea and reduce its cost.
Conclusion:
In conclusion, 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea is a urea derivative that has potential applications in the field of medicine. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has been shown to have various biochemical and physiological effects and has potential use in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea and optimize its synthesis method.

Synthesis Methods

The synthesis of 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea involves the reaction of 1-Adamantyl isocyanate with 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylamine. The reaction takes place in the presence of a catalyst and under specific conditions of temperature and pressure. The yield of 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea is high, and the purity can be achieved through various purification techniques.

Scientific Research Applications

1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has been studied for its potential use in the treatment of various diseases, including cancer, HIV, and Alzheimer's disease. 1-(1-Adamantyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]urea has also been studied for its potential use as a diagnostic tool in medical imaging.